N-cyclohexyl-3-(4-fluorophenyl)-N-methylacrylamide
N-cyclohexyl-3-(4-fluorophenyl)-N-methylacrylamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1003173
InChI:
InChI=1S/C16H20FNO/c1-18(15-5-3-2-4-6-15)16(19)12-9-13-7-10-14(17)11-8-13/h7-12,15H,2-6H2,1H3/b12-9+
SMILES:
CN(C1CCCCC1)C(=O)C=CC2=CC=C(C=C2)F
Molecular Formula:
C16H20FNO
Molecular Weight:
261.33 g/mol
N-cyclohexyl-3-(4-fluorophenyl)-N-methylacrylamide
CAS No.:
Cat. No.: VC1003173
Molecular Formula: C16H20FNO
Molecular Weight: 261.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H20FNO |
|---|---|
| Molecular Weight | 261.33 g/mol |
| IUPAC Name | (E)-N-cyclohexyl-3-(4-fluorophenyl)-N-methylprop-2-enamide |
| Standard InChI | InChI=1S/C16H20FNO/c1-18(15-5-3-2-4-6-15)16(19)12-9-13-7-10-14(17)11-8-13/h7-12,15H,2-6H2,1H3/b12-9+ |
| Standard InChI Key | CEKJUVZYSTVTAL-FMIVXFBMSA-N |
| Isomeric SMILES | CN(C1CCCCC1)C(=O)/C=C/C2=CC=C(C=C2)F |
| SMILES | CN(C1CCCCC1)C(=O)C=CC2=CC=C(C=C2)F |
| Canonical SMILES | CN(C1CCCCC1)C(=O)C=CC2=CC=C(C=C2)F |
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